Angucyclines
Angucyclines are a class of antibiotics derived from the anguimycin natural product family, which display potent antimicrobial activity against various Gram-positive bacteria and some Gram-negative bacteria. These compounds exhibit unique chemical structures characterized by macrocyclic lactones, often featuring at least one oxygen bridge. Angucyclines possess broad-spectrum antibacterial properties and are known for their ability to inhibit bacterial protein synthesis, leading to cell death. They are particularly valuable in the treatment of infections caused by methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. Due to their mechanism of action and favorable pharmacokinetic properties, angucyclines offer a promising therapeutic alternative for treating antibiotic-resistant infections. Their potential as anti-inflammatory agents is also being explored in various preclinical studies, making them a subject of interest in both clinical and research settings.

Structure | Chemical Name | CAS | MF |
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(3R)-9-[4-O-[(2R,6S)-5,6-Dihydro-6-methyl-5-oxo-2H-pyran-2-yl]-2,6-dideoxy-β-D-arabino-hexopyranosyl]-3,4,4a,12b-tetrahydro-3α,4aα,8,12bα-tetrahydroxy-3-methylbenz[a]anthracene-1,7,12(2H)-trione | 99260-66-9 | C31H32O12 |
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Ochromycinone | 111540-00-2 | C19H14O4 |
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3-alpha-L-rhodinosyl-4->1-alpha-L-aculosylaquayamycin | 1384609-91-9 | C37H42O14 |
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Antibiotic BA 12100Z2 | 135295-16-8 | C37H46O14 |
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landomycin Q | 1262527-30-9 | C37H42O13 |
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Antibiotic BA 12100Z3 | 135295-17-9 | C40H46O15 |
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Chlorocyclinone A | 950676-23-0 | C24H19ClO7 |
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landomycin M | 864461-33-6 | C49H62O18 |
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landomycin U | 672885-45-9 | C55H72O21 |
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Benz[a]anthracene-7,12-dione, 1,8,11-trihydroxy-3-methyl- | 745809-47-6 | C19H12O5 |
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